molecular formula C14H11F3N4S B8746319 2-(Benzylsulfanyl)-5-methyl-7-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidine

2-(Benzylsulfanyl)-5-methyl-7-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidine

Cat. No.: B8746319
M. Wt: 324.33 g/mol
InChI Key: KRTXLIDTXPDVCS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Benzylsulfanyl)-5-methyl-7-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C14H11F3N4S and its molecular weight is 324.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H11F3N4S

Molecular Weight

324.33 g/mol

IUPAC Name

2-benzylsulfanyl-5-methyl-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine

InChI

InChI=1S/C14H11F3N4S/c1-9-7-11(14(15,16)17)21-12(18-9)19-13(20-21)22-8-10-5-3-2-4-6-10/h2-7H,8H2,1H3

InChI Key

KRTXLIDTXPDVCS-UHFFFAOYSA-N

Canonical SMILES

CC1=NC2=NC(=NN2C(=C1)C(F)(F)F)SCC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

This material was prepared in 84% yield from 3-amino-5-benzylthio-1,2,4-triazole and 1,1,1-trifluoro-2,4-pentanedione following the general procedure described in Example 34. The product was purified by recrystallization from benzene-hexane to yield a tan solid, m.p. 83.5°-84.5° C. IR, 1H NMR and 19F NMR spectra were in agreement with the assigned structure.
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